Humic-like substances (HULIS), the most ubiquitous class of water-soluble organic compounds in the atmosphere could enhance the generation of reactive oxygen species (ROS), and play a significant role in impacting aerosol chemistry and health effects. In this study, twenty-three PM2.5 samples were collected in the atmosphere of suburban Shanghai from November 29 to December 17, 2015, and March 17 to April 30, 2016, during haze and non-haze days. The mean concentrations of HULIS in spring both in haze and non-haze days (2.34 ± 0.70 µg/m3 and 1.94 ± 0.88 µg/m3) were relatively higher than in that of winter (1.93 ± 0.95 µg/m3 and 1.31 ± 0.28 µg/m3). The ammonium, sulfate, and nitrate are the dominant ionic species in both winter and spring during haze days in suburban Shanghai. Correlation results revealed that HULIS formation was highly associated with the biomass burning (K) and secondary aerosols formation (SIA: NH4+, SO42−, NO3−) and also well-correlated with F− and ca.2+ ions, crustal elements (Al and Fe) and anthropogenic pollution metals (As, Se, Rb, Sr, and Pb), suggesting that HULIS-C formation might be from biomass burning and secondary aerosol processes and also mixed formation (marine, crustal and industrial emissions) sources. From the coinciding results of the clustering analysis and weighted-CWT model, the principal potential source regions were the short transports from the Yangtze River Delta (YRD) regions, local regions, marine areas (the Bohai Sea, the Yellow Sea, the East China Sea) and also the long-range transports from northwestern in those seasons.

The major ions in precipitation can reflect the conditions of the atmosphere, while stable isotopic characteristics provide information on the moisture source. In order to understand the local hydro-chemical features and regional geochemical cycle, it is essential to assess the chemical composition of precipitation and the associated sources. Therefore, a total of 57 precipitation samples (2016 to 2017) for major ions and 178 samples (2013 to 2017) for stable isotopes were collected from the Wengguo station and analyzed to explore the major ionic deposition and stable isotopic characteristics in the northern slopes of the Himalayas. The average pH and electrical conductivity were 6.82 ± 0.45 and 15.36 ± 11.67 μS cm−1, respectively. Ca2+ followed by K+ and Mg2+ played a crucial role in neutralizing the precipitation acidity. The major ionic sources in the region were terrigenous (Ca2+, HCO3−, and Mg2+) and sea salt (Na+, Cl−, and Mg2+), as well as anthropogenic emissions (SO42− and NO3−) and biomass burning (K+). The total deposition flux of the major ions was higher in 2016 than in 2017 and was influenced by the higher precipitation. The average values of δ18O and δD in precipitation were − 15.22 ± 5.17 ‰ and − 116.01 ± 41.31 ‰, respectively. The precipitation stable isotopes were not significantly correlated to the local air temperature but the precipitation amount. Moreover, the variation in stable isotopes, local meteoric water line, and d-excess indicated the existence of continental and monsoon moisture transport systems. The transport of chemicals over the high elevation region from polluted cities in South Asia via moisture originating in the Bay of Bengal and the Arabian Sea was determined based on the source identification, clusters of air mass backward trajectory analysis, and the National Center for Environmental Prediction Final dataset. Thus, the ionic concentrations and stable isotopic characteristics of the precipitation from this study provided a valuable dataset to assess the atmospheric environment in the northern slopes of the Himalayas at Southern Tibetan Plateau.

Christian Junge (1912–1996) is considered by many to be the founder of the modern discipline of atmospheric chemistry. In studies from the 1950s through the 1970s, Junge was able to link chemical measurements in a few scattered locations around the earth and integrate them with meteorology to develop the first global view of the basic chemical and physical processes that control the sources, transport, transformations, and fate of particles and gases in the atmosphere. In this paper we summarize and comment upon a number of Junge’s seminal research contributions to atmospheric chemistry, including his discovery of the stratospheric sulfate layer (known as the Junge layer), his recognition of the relationship between the variability of the concentrations of trace gases and their atmospheric lifetimes, his studies of aerosol size and number distributions, his development of the first quantitative model of tropospheric ozone, and other significant scientific investigations. We also discuss Junge’s professional life, his many international leadership positions and honors, as well as some memories and reflections on his many abilities that led to his outstanding contributions to the science of atmospheric chemistry.

Particulate matter (PM) can affect climate, air quality, human health, acid deposition and visibility, and contain a significant fraction of organic (OC) and elemental carbon (EC). Southern Africa is an important source region for OC and EC, however, little OC and EC data have been published for this region. This paper presents a multi-year, multi-site (an urban-industrial site in the Vaal Triangle, UI-VT; an industrially influenced site at Amerfoort, iI-AF; and two regional background sites at Skukuza and Louis Trichardt, RR-SK and RR-LT) PM with an aerodynamic diameter ≤ 2.5 μm (PM2.5) OC and EC dataset for South Africa. The median OC (9.3) and EC (3.2 μg.m−3) concentrations at UI-VT were 1.3 to 2.5 and 2.7 to 4.4 times higher, if compared to the other sites. OC/EC ratios indicated that sources in close proximity to UI-VT were likely the main contributors, while sources that are more distant contributed fractionally more at the other sites. Household combustion for space heating and regional open biomass burning contributed to elevated levels during the cold and dry months at UI-VT. Regional open biomass burning also lead to higher OC and EC concentrations during the dry season at the industrially influenced site (iI-AF) and one of the regional background sites (RR-SK). From the seasonal concentration patterns, it seemed as if household combustion for space heating also contributed at these two sites during the cold months, but this could not be proven, even if only samples with limited influence of open biomass burning were considered. Such biomass burning influences were semi-quantified by considering MODIS fire pixels occurring within the air mass fetch region for each sample. For the remaining regional background site (RR-LT) the results suggesed that only regional open biomass burning contributed to elevated levels of OC and EC in the dry season and that household combustion for space heating did not contribute significantly.

Surfactants exist in atmospheric aerosols mixed with inorganic salts and can significantly influence the formation of cloud droplets due to bulk–surface partitioning and surface tension depression. To model these processes, we need continuous parametrizations of the concentration dependent properties of aqueous surfactant–salt solutions for the full composition range from pure water to pure surfactant or salt. We have developed density functions based on the pseudo-separation method and Young’s mixing rule for apparent partial molal volumes for solutions that mimic atmospheric droplets of marine environments. The developed framework requires only model parameters from binary water–salt and water–surfactant systems and includes the effect of salinity on micellization with composition-dependent functions for the critical micelle concentration (CMC). We evaluate different models and data available in the literature to find the most suitable representations of the apparent partial molal volume of sodium chloride (NaCl) in aqueous solutions and the CMC of selected atmospheric and model surfactants in pure water and aqueous NaCl solutions. We compare model results to experimental density data, available in the literature and obtained from additional measurements, for aqueous solutions containing one of the ionic surfactants sodium octanoate, sodium decanoate, sodium dodecanoate or sodium dodecylsulfate mixed with NaCl in different relative ratios. Our model follows the experimental trends of increasing densities with increasing surfactant concentrations or increasing surfactant–salt mixing ratios both, below and above the CMC, capturing the effect of the inorganic salt on the surfactant micellization.

Aerosol acidity is found to exert negative effects on ecosystem diversity and architectural appearance. Current analytical technology is unable to measure in-situ aerosol acidity (i.e., pH value) of ambient fine particle due to the absence of appropriate pH electrodes. Thermodynamic modeling methods including ISORROPIA II and Extended Aerosol Inorganics Model Version IV (E-AIM V) are mostly used in the estimation of in-situ aerosol acidity with the inputs of water soluble ions worldwide. This study proposes a flexible method with the aid of multilayer perceptron (MLP) neural network analysis to estimate in-situ aerosol acidity of ambient fine particle (< 2.5 μm in aerodynamic diameter or PM2.5) with the inputs of water soluble ions (i.e., Cl−, NO3−, SO42−, Na+, NH4+, K+, Mg2+, Ca2+), gaseous air pollutants (i.e., CO, NO2, SO2) and meteorological parameters (i.e., humidity and temperature). The dataset consists of ambient fine particles collected across four individual sampling periods in the autumn and winter of 2019 and 2020 at a suburban site of Nanjing. The pH values of ambient fine particle were found to be ranging from 2.0 to 4.0 estimated by E-AIM model. Levels of pH estimated by MLP neural network analysis agreed well with pH values estimated by E-AIM model with R2 value of 0.98.

Daytime and nighttime PM10 samples were collected during summer (June) and winter (February) at a representative urban site in Mumbai, located on the western coast of Indian subcontinent. Samples were studied for molecular distribution of water-soluble dicarboxylic acids, oxoacids and dicarbonyls as well as total carbon (TC), water-soluble organic carbon (WSOC), inorganic ions along with specific markers (levoglucosan, K+) to better understand sources and formation processes of organic aerosols in Mumbai. The distribution of water-soluble organics was characterised by high abundance of oxalic acid (C2), followed by phthalic (Ph), terephthalic (tPh), azelaic (C9), malonic (C3), and succinic acids (C4). Positive correlations between C2, sulfate and glyoxal (ωC2) suggest secondary production of C2 predominantly via aqueous phase chemistry. C2 also showed positive correlation with K+ and levoglucosan indicating that biomass/biofuel burning is the potential source of diacids in the Mumbai aerosols. In addition, higher average contributions of total diacids to WSOC and OC in winter than in summer suggest that aerosols were aged i.e., photochemically well processed in winter in Mumbai. On the other hand, diurnal change in their ratios is observed with higher ratio in daytime samples than that of previous and succeeding nighttime samples, suggesting diacids are also influenced from local sources in both the seasons. This study demonstrates that biomass burning as well as biogenic sources are important sources influencing the distributions of aerosols in Mumbai.

Observations of particulate matter less than 10 µm (PM10) were conducted from January to December in 2015 in the Ciuc basin, Eastern Carpathians, Romania. Daily concentrations of PM10 ranged from 10.90 to 167.70 µg/m3, with an annual mean concentration of 46.31 µg/m3, which is higher than the European Union limit of 40 µg/m3. Samples were analyzed for a total of 21 elements. O, C and Si were the most abundant elements accounting for about 85% of the PM10 mass. Source identification showed that the elemental composition of PM10 is represented by post volcanic activity, crustal origin, and anthropogenic sources, caused by the resuspension of crustal material, sea salt and soil dust. The average PM10 composition was 72.10% soil, 20.92% smoke K, 13.84% salt, 1.53% sulfate and 1.02% organic matter. The back-trajectory analysis showed that the majority of PM10 pollution comes from the West, Southwest and South.

Black carbon (BC) along with PM2.5 (fine particular matters) plays an important role in the assessment health effect of human beings. Winter season campaign measurements carried out for BC concentrations by using 7 different wavelengths such as 370, 470, 520, 590, 660, 880, and 950 nm, handy aethalometer (AE-33, Magee Scientific, USA), at two different locations i.e., National Institute of Technology, Jamshedpur (NIT J) and Sakchi, Jamshedpur (SAK J), in eastern India. During the study period, the mass concentration of BC varies from 4.19 µgm−3 to 15.36 µgm−3, with an average mean of 8.88 ± 2.40 µgm−3 in NIT J and SAK J, the mass concentration of BC varies from 6.3 µgm−3 to 13.48 µgm−3, with an average mean of 10.29 ± 1.58 µgm−3. However, the concentration of PM2.5 varies from 102.98 µgm−3to 198.21 µgm−3, with an average mean of 155.82 ± 29.98 µgm−3 in NIT J and SAK J, the concentration of PM2.5 varies from 110.83 µgm−3 to 207.65 µgm−3, with an average mean of 169.14 ± 22.40 µgm−3. It was reported that SAK J has a higher BC concentration compared to NIT J. This was due to heavy traffic load and dense population in SAK J. Backward Trajectories were seen that the airborne particulate matter came from differerajeshnt directions. According to the diagnostic ratio analysis of BC, it was observed that most of the BC mass concentrations come from fossil-fuel (69.70%) followed by wood-burning (30.30%) in a particular place. The overall health risk assessment of BC concentration observed during the study period was 26.70, 13.95, 24.95 and 51.32 at NIT J as well as 32.07, 16.72, 29.95 and 61.87 at SAK J, the passive cigarettes comparable concerning the risk of CVM, LC, LBW, and PLEDSC, respectively.

The TROPOMI (TROPOspheric monitoring instrument) onboard Sentinel-5 Precursor (S5P) satellite provides high spatial resolution data of carbon monoxide (CO) while the MAIAC (Multiangle Implementation of Atmospheric Correction) is a newly developed algorithm applied to MODIS collection 6 observations to retrieve AOD (Aerosol Optical Depth) at a high spatial resolution of 1 km. The present study utilized the MAIAC AOD from MODIS Terra and Aqua polar-orbiting satellites between March 2000 to December 2021 and CO from Sentinel-5P during the available period July 2018-December 2021 over Pakistan. Moreover, we used three trend techniques (Linear regression, Mann–Kendall (MK), and Theil-Sen’s Slope) to examine the trends of AOD and CO over Pakistan. The results show that both AOD and CO have high values over central Punjab, western Balochistan, central Sindh, and Khyber Pakhtunkhwa. The mean annual high AOD of > 1.2 is observed in eastern Punjab because of an increase in urbanization, industrialization, and economical activities whereas the AOD of ~ 1.0 is observed over Balochistan, Sindh, and a few parts of Khyber Pakhtunkhwa. The highest mean annual CO of ˃0.03 mol/m^2 is seen over central Punjab, Sindh, and Khyber Pakhtunkhwa. The results show that seasonal mean MAIAC AOD ranging from 0.7 to > 0.9 was seen over Punjab and Sindh province during the monsoon season whereas the lowest AOD is detected in the winter season over few parts of Balochistan. In contrast, the highest mean seasonal CO ranging from 0.040 to > 0.055 mol/m^2 was seen in the winter season over Punjab. The lowest CO concentration is observed in the winter season over the northern region of Pakistan. Non-parametric analyses (MK and Theil-Sen’s slope) also show an increasing trend of CO over Pakistan from 2018 to 2021. Furthermore, we have also investigated the trends of AOD and CO over selected cities of Pakistan using linear regression, MK test, and Theil-Sen’s slope to reveal long-term air pollution trends.